Cas no 398999-34-3 (1-3-(1,3-benzothiazol-2-yl)phenyl-3-(2-oxo-2H-chromene-3-carbonyl)thiourea)

1-3-(1,3-Benzothiazol-2-yl)phenyl-3-(2-oxo-2H-chromene-3-carbonyl)thiourea is a structurally complex thiourea derivative incorporating benzothiazole and coumarin moieties. This compound exhibits potential utility in organic synthesis, coordination chemistry, and materials science due to its multifunctional design. The benzothiazole group enhances electron-accepting properties, while the coumarin carbonyl contributes to photophysical characteristics, making it suitable for applications in fluorescence studies or as a ligand for metal complexes. Its thiourea linkage provides a versatile scaffold for further derivatization. The compound's rigid, conjugated structure may also impart stability in various chemical environments. Researchers may find value in its synthetic versatility and potential as a building block for advanced functional materials.
1-3-(1,3-benzothiazol-2-yl)phenyl-3-(2-oxo-2H-chromene-3-carbonyl)thiourea structure
398999-34-3 structure
Product Name:1-3-(1,3-benzothiazol-2-yl)phenyl-3-(2-oxo-2H-chromene-3-carbonyl)thiourea
CAS No:398999-34-3
MF:C24H15N3O3S2
MW:457.52420258522
CID:6305338
PubChem ID:5067890
Update Time:2025-10-16

1-3-(1,3-benzothiazol-2-yl)phenyl-3-(2-oxo-2H-chromene-3-carbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-3-(1,3-benzothiazol-2-yl)phenyl-3-(2-oxo-2H-chromene-3-carbonyl)thiourea
    • AKOS024600830
    • N-[[3-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-2-oxochromene-3-carboxamide
    • N-((3-(benzo[d]thiazol-2-yl)phenyl)carbamothioyl)-2-oxo-2H-chromene-3-carboxamide
    • 398999-34-3
    • Oprea1_704461
    • 1-[3-(1,3-benzothiazol-2-yl)phenyl]-3-(2-oxo-2H-chromene-3-carbonyl)thiourea
    • F0834-0649
    • Inchi: 1S/C24H15N3O3S2/c28-21(17-13-14-6-1-3-10-19(14)30-23(17)29)27-24(31)25-16-8-5-7-15(12-16)22-26-18-9-2-4-11-20(18)32-22/h1-13H,(H2,25,27,28,31)
    • InChI Key: WRRWFELGOZWPNQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1C=CC=C(C=1)NC(NC(C1C(=O)OC2C=CC=CC=2C=1)=O)=S

Computed Properties

  • Exact Mass: 457.05548370g/mol
  • Monoisotopic Mass: 457.05548370g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 789
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 141Ų

1-3-(1,3-benzothiazol-2-yl)phenyl-3-(2-oxo-2H-chromene-3-carbonyl)thiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0834-0649-2μmol
1-[3-(1,3-benzothiazol-2-yl)phenyl]-3-(2-oxo-2H-chromene-3-carbonyl)thiourea
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F0834-0649-2mg
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